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Compound of Interest

Compound Name: Ethyl 3-butenoate

Cat. No.: B156250

Essential Safety and Handling Guide for Ethyl 3-
butenoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Ethyl 3-butenoate in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant
chemical management.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl 3-butenoate is presented
below.
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Property Value

CAS Number 1617-18-1[1]

Molecular Formula C6H1002[1]

Molecular Weight 114.14 g/mol [1]

Appearance Liquid[2][3]

Boiling Point 117.2°C to 119°C at 760 mmHg[1][4]
Flash Point 30.7°C to 31°C[1][2]

Density 0.904 g/cm3[1][2]

Vapor Pressure 17.6 mmHg at 25°CJ[1]

Storage Temperature 2-8°C, sealed in a dry place[3]

Hazard Identification and Safety Precautions

Ethyl 3-butenoate is classified as a flammable liquid.[5][6] It is crucial to handle this chemical
with appropriate safety measures to prevent accidents.

GHS Hazard Statements:
e H226: Flammable liquid and vapor.[5][6]
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[5][6]

e P233: Keep container tightly closed.[5][6]
e P240: Ground and bond container and receiving equipment.[5][6]
o P241: Use explosion-proof electrical, ventilating, and lighting equipment.[5][6]

e P242: Use only non-sparking tools.[5][6]
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o P243: Take precautionary measures against static discharge.[5][6]
o P280: Wear protective gloves, eye protection, and face protection.[5][6]

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[5][6]

e P370 + P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.[5]

e P403 + P235: Store in a well-ventilated place. Keep cool.[5][6]

e P501: Dispose of contents/container to an approved waste disposal plant.[5][6]

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn when handling Ethyl 3-butenoate
to minimize exposure risk.
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PPE Type

Specification

Purpose

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield is
recommended when a
significant splash hazard

exists.[7]

Protects against splashes and
vapors that can cause eye

irritation.[7]

Hand Protection

Chemical-resistant gloves
(e.g., disposable nitrile gloves
for incidental contact).[7] For
prolonged contact, consult the
glove manufacturer's

compatibility chart.

Prevents skin contact.[7]
Always inspect gloves before
use and change them
immediately if contact with the

chemical occurs.[7][8]

Body Protection

A standard laboratory coat.[4]
An acid-resistant apron may be
worn for additional protection
when handling larger

quantities.[8]

Protects skin and clothing from

minor spills and splashes.[4]

Footwear

Closed-toe and closed-heel

shoes.

Protects feet from spills and

falling objects.

Respiratory Protection

Generally not required if work
is performed in a well-
ventilated area or a chemical
fume hood.[7] If there is a risk
of inhaling vapors or aerosols,
an appropriate respirator
should be used.[8]

Engineering controls are the
primary method for controlling

inhalation hazards.[7]

Operational and Disposal Plans

A systematic approach to handling and disposing of Ethyl 3-butenoate is essential for

laboratory safety and environmental compliance.

l. Operational Plan: Safe Handling Procedures
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A. Engineering Controls:

» Ventilation: All work with Ethyl 3-butenoate should be conducted in a well-ventilated
laboratory, preferably within a chemical fume hood.[7]

o Emergency Equipment: An operational and easily accessible eyewash station and safety
shower must be available in the immediate work area.[7]

B. Standard Operating Procedure:
e Preparation:

Ensure the work area is clean and uncluttered.

[¢]

[e]

Verify that all necessary PPE is available and in good condition.[7]

o

Review the experimental protocol and identify potential hazards.

[¢]

Locate the nearest eyewash station, safety shower, and fire extinguisher.[7]

e Handling:

[e]

Don the appropriate PPE as specified in the table above.[7]

o

Dispense the chemical carefully, avoiding the creation of aerosols.

[¢]

Keep containers of Ethyl 3-butenoate closed when not in use.[5][7]

[e]

Use compatible equipment and glassware.[7]
e Post-Handling:

o Decontaminate the work surface with a suitable solvent and then wash with soap and
water.

o Remove PPE carefully to avoid cross-contamination.[7]

o Wash hands thoroughly with soap and water after removing gloves.[7]
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Il. Disposal Plan: Waste Management

Proper disposal of Ethyl 3-butenoate and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.[8]

A. Waste Collection:

» All materials contaminated with Ethyl 3-butenoate, including disposable PPE, weighing
papers, and contaminated labware, must be collected in a designated and clearly labeled
hazardous waste container.[8]

e The container should be made of a material compatible with flammable organic liquids.
B. Waste Segregation and Storage:
» Store the hazardous waste container in a designated, well-ventilated, and secure area.[8]

o Keep the container away from sources of ignition and incompatible materials such as strong
acids, strong bases, and strong oxidizing agents.[9]

o Ensure the container is kept tightly sealed except when adding waste.[9]
C. Waste Disposal:

o Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed waste disposal contractor.[9][10]

» Do not dispose of Ethyl 3-butenoate down the drain or in regular trash.[9][10]

lll. Emergency Spill Protocol

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Immediate Actions

Alert others in the area

Evacuate the immediate vicinity if necessary

Remove all ignition sources

Ensure adequate ventilation (fume hood)

Spill‘;\ssessment

- J/

Assess the size and nature of the spill

Small Large
A\ A\

Small Spill Large Spill
(Manageable by lab personnel) (Requires EHS assistance)

Cleanup‘ 'Procedure )

Don appropriate PPE

Contain and absorb with inert material
(e.g., vermiculite, dry sand)

Collect absorbed material using non-sparking tools
Contact EHS Immediately

Place in a labeled hazardous waste container

Decontaminate the spill area

s

Final Steps
y >

Dispose of waste through EHS

Report the incident to the lab supervisor

G /

Click to download full resolution via product page

Caption: Workflow for responding to an Ethyl 3-butenoate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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